Cas no 2171285-50-8 (4-hydroxy-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid)

• Product Name: 4-hydroxy-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• CAS No: 2171285-50-8
• MF: C₂₇H₂₄N₂O₆
• MW: 472.489267349243
• CID: 6360845
• PubChem ID: 165580685
• Update Time: 2025-06-11

4-hydroxy-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-hydroxy-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid
• 2172576-41-7
• 4-hydroxy-3-[(1s,3s)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• EN300-1532377
• 3-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]-4-hydroxybenzoic acid
• 4-hydroxy-3-[(1r,3r)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclobutaneamido]benzoic acid
• 2171285-50-8
• 2171276-96-1
• EN300-1531926
• EN300-1532846

• Inchi： 1S/C27H24N2O6/c30-24-10-9-15(26(32)33)13-23(24)29-25(31)16-11-17(12-16)28-27(34)35-14-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,13,16-17,22,30H,11-12,14H2,(H,28,34)(H,29,31)(H,32,33)
• InChI Key： ATDOTGVEBPGLJB-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CC(C(NC2C=C(C(=O)O)C=CC=2O)=O)C1)=O

Computed Properties

• Exact Mass: 472.16343649g/mol
• Monoisotopic Mass: 472.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 777
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 125Ų

Additional information on 4-hydroxy-3-(1r,3r)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid

Introduction to 4-hydroxy-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2171285-50-8)

4-hydroxy-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2171285-50-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a fluorenylmethoxycarbonyl (Fmoc) protecting group, a cyclobutane ring, and a hydroxybenzoic acid moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for ongoing studies.

The Fmoc protecting group is widely used in peptide synthesis due to its ease of removal under mild conditions, making it a valuable tool in the development of complex peptides and peptidomimetics. The cyclobutane ring, on the other hand, imparts rigidity and conformational constraint to the molecule, which can enhance its binding affinity and selectivity for specific biological targets. The hydroxybenzoic acid moiety adds polarity and hydrogen-bonding capabilities, which are crucial for interactions with biomolecules.

Recent research has focused on the potential of this compound as a lead molecule for the development of novel therapeutic agents. Studies have shown that 4-hydroxy-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound demonstrated potent inhibitory activity against a specific enzyme implicated in neurodegenerative diseases.

In addition to its enzymatic inhibition properties, this compound has also been investigated for its potential as an anti-inflammatory agent. In vitro assays have shown that it can effectively reduce the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α), in human cell lines. These findings suggest that 4-hydroxy-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid may have therapeutic applications in inflammatory disorders.

The pharmacokinetic properties of this compound have also been studied to assess its suitability for drug development. Preliminary data indicate that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles. However, further optimization may be necessary to improve its bioavailability and reduce potential side effects. Researchers are currently exploring various prodrug strategies to enhance these properties.

In the context of drug discovery and development, the ability to synthesize and modify complex molecules like 4-hydroxy-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid is crucial. Advanced synthetic methods and techniques have been developed to facilitate the efficient production of this compound on a larger scale. These methods often involve multi-step reactions and the use of protecting groups to ensure the selective modification of specific functional groups.

The structural complexity of 4-hydroxy-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid also presents challenges in terms of analytical characterization. High-resolution mass spectrometry (HRMS), nuclear magnetic resonance (NMR) spectroscopy, and X-ray crystallography are commonly employed to confirm the identity and purity of the synthesized compound. These techniques provide detailed information about the molecular structure and help ensure that the compound meets the required specifications for further testing.

Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 4-hydroxy-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid is still in preclinical stages, preliminary results from animal models have been encouraging. Preclinical studies have demonstrated that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects.

In conclusion, 4-hydroxy-3-(1R,3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclobutaneamidobenzoic acid (CAS No. 2171285-50-8) represents a promising lead molecule with potential applications in various therapeutic areas. Its unique structural features and biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, this compound may pave the way for innovative treatments for a range of diseases.